Cas no 2315115-37-6 ((6S)-4-azaspiro[2.5]octan-6-ol)

• Product Name: (6S)-4-azaspiro[2.5]octan-6-ol
• CAS No: 2315115-37-6
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5107780
• Update Time: 2026-03-03

(6S)-4-azaspiro[2.5]octan-6-ol Chemical and Physical Properties

Names and Identifiers

• 4-Azaspiro[2.5]octan-6-ol, (6S)-
• (6S)-4-azaspiro[2.5]octan-6-ol

• Inchi： 1S/C7H13NO/c9-6-1-2-7(3-4-7)8-5-6/h6,8-9H,1-5H2/t6-/m0/s1
• InChI Key： SPAHPXNPAMEFTR-LURJTMIESA-N
• SMILES： C1C2(CC[C@H](O)CN2)C1

Additional information on (6S)-4-azaspiro[2.5]octan-6-ol

Introduction to CAS No 2315115-37-6: (6S)-4-Azaspiro[2.5]octan-6-ol

CAS No 2315115-37-6, commonly referred to as (6S)-4-Azaspiro[2.5]octan-6-ol, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its spiro structure, which consists of two rings sharing a single atom, in this case, the nitrogen atom at position 4. The (6S) configuration denotes the stereochemistry at the hydroxyl-bearing carbon, which is crucial for its biological activity and functional properties.

The synthesis of (6S)-4-Azaspiro[2.5]octan-6-ol involves a series of intricate chemical reactions, including ring-forming processes and stereochemical manipulations. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity, making it a valuable tool in drug discovery and development. Its structure is particularly appealing due to the potential for bioisosteric replacements and conformational rigidity, which are desirable traits in medicinal chemistry.

One of the most promising applications of CAS No 2315115-37-6 lies in its potential as a building block for complex molecules. Researchers have explored its use in constructing bioactive compounds with intricate architectures, such as those found in natural products or advanced pharmaceutical agents. For instance, studies have demonstrated that this compound can serve as a precursor for the synthesis of peptide mimetics, which are known for their ability to modulate protein-protein interactions—a key area in therapeutic development.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties and reactivity of (6S)-4-Azaspiro[2.5]octan-6-ol. Quantum mechanical calculations have revealed that the nitrogen atom within the spiro structure exhibits unique electronic characteristics, which could be harnessed for applications in catalysis or as a component in functional materials. Additionally, experimental studies have shown that this compound exhibits moderate antimicrobial activity, suggesting its potential utility in developing novel antibiotics or antifungal agents.

The stereochemistry of (6S)-4-Azaspiro[2.5]octan-6-ol plays a pivotal role in its interactions with biological systems. For example, enantioselective synthesis methods have been developed to produce this compound with high optical purity, ensuring consistent biological performance. This aspect is particularly critical in preclinical studies, where stereochemical fidelity is essential for accurate assessment of pharmacokinetic and pharmacodynamic properties.

Moreover, the spiro structure of this compound has been exploited in the design of molecular switches and sensors. By incorporating functional groups into the spiro system, researchers have created molecules capable of responding to external stimuli such as light or pH changes. These innovations highlight the versatility of CAS No 2315115-37-6 as both a structural motif and a functional unit in chemical design.

In conclusion, (6S)-4-Azaspiro[2.5]octan-6-ol (CAS No 2315115-37-6) stands out as a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structural features and stereochemical properties make it an invaluable asset in contemporary chemical research. As ongoing studies continue to uncover new facets of its reactivity and functionality, this compound is poised to play an increasingly prominent role in advancing scientific and technological frontiers.